2-((6,8-dimethyl-5,7-dioxo-2-propyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-methylthiazol-2-yl)acetamide

• IUPAC Name: 2-(1,3-dimethyl-2,4-dioxo-7-propylpyrimido[4,5-d]pyrimidin-5-yl)sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C17H20N6O3S2/c1-5-6-10-19-13-12(15(25)23(4)17(26)22(13)3)14(20-10)27-8-11(24)21-16-18-9(2)7-28-16/h7H,5-6,8H2,1-4H3,(H,18,21,24)
• InChI Key: BFACAWNZVMVJOW-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC2=C(C(=N1)SCC(=O)NC3=NC(=CS3)C)C(=O)N(C(=O)N2C)C
• Molecular Formula: C17H20N6O3S2
• Molecular Weight: 420.5 g/mol

Description

2-((6,8-dimethyl-5,7-dioxo-2-propyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-methylthiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C17H20N6O3S2 and its molecular weight is 420.51. The purity is usually 95%.
BenchChem offers high-quality 2-((6,8-dimethyl-5,7-dioxo-2-propyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-methylthiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((6,8-dimethyl-5,7-dioxo-2-propyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-methylthiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities : Further exploration into similar pyrimidinone and thiazole derivatives has revealed promising antimicrobial properties. By utilizing starting materials that bear resemblance to the chemical structure of interest, researchers have successfully synthesized compounds that exhibit notable antibacterial and antifungal activities. This underscores the potential application of such compounds in addressing microbial resistance (Hossan et al., 2012).

Radioimaging Applications : The incorporation of fluorine-18 into structurally analogous compounds has been explored for imaging the translocator protein (18 kDa) with positron emission tomography (PET). This highlights the potential of such compounds in the development of diagnostic tools for neurological diseases, showcasing a unique application beyond their biochemical activities (Dollé et al., 2008).

Heterocyclic Synthesis via Microwave Irradiation : The versatility of structurally similar thiophene carboxamides has been demonstrated in the efficient synthesis of thieno[2,3-d]pyrimidines under microwave irradiation. This method highlights the potential of utilizing such compounds in streamlined and efficient synthetic routes for heterocyclic compounds, offering a methodological advancement in chemical synthesis (Davoodnia et al., 2009).